Cas no 5832-54-2 (1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1))

1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1) structure
5832-54-2 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
CAS No:5832-54-2
MF:C8H12ClNO
MW:173.639981269836
CID:375673
PubChem ID:18401284
Update Time:2025-04-19

1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-one,2-methylene-, hydrochloride (1:1)
    • 2-methylenequinuclidin-3-one hydrochloride
    • 2-Methylenequinuclidin-3-one HCl
    • 2-methylidene-1-azabicyclo[2.2.2]octan-3-one
    • 1-Azabicyclo[2.2.2]octan-3-one, 2-methylene-,hydrochloride (1:1)
    • 2-methylene-3-quinuclidinone hydrochloride
    • 5832-54-2
    • 2-Methylidene-1-azabicyclo[2.2.2]octan-3-one--hydrogen chloride (1/1)
    • NS00047652
    • 3-Quinuclidinone, 2-methylene-, hydrochloride
    • AKOS006281014
    • UQX4TGR7ZR
    • AGFGFBLVWBFYCR-UHFFFAOYSA-N
    • 2-methylene-3-oxoquinuclidine hydrochloride
    • SCHEMBL2229287
    • NSC93806
    • NSC-93806
    • DTXSID70973858
    • Inchi: 1S/C8H11NO.ClH/c1-6-8(10)7-2-4-9(6)5-3-7;/h7H,1-5H2;1H
    • InChI Key: AGFGFBLVWBFYCR-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(=C)N2CCC1CC2

Computed Properties

  • Exact Mass: 173.06086
  • Monoisotopic Mass: 173.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.11
  • Boiling Point: 263.6°Cat760mmHg
  • Flash Point: 109.2°C
  • Refractive Index: 1.539
  • PSA: 20.31
  • LogP: 1.53470
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